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Compound of Interest

Compound Name: Riboflavin-13C5

Cat. No.: B12410700 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Riboflavin-13C5, a stable isotope-labeled form of Vitamin B2. The procedures outlined below

are designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with environmental regulations.

Chemical and Physical Properties
The disposal procedure for Riboflavin-13C5 is dictated by its chemical and physical properties.

As Carbon-13 is a stable, non-radioactive isotope, the primary considerations for disposal are

based on the chemical nature of the riboflavin molecule itself.

Property Value

Appearance Yellow-orange solid

Odor Odorless

Molecular Formula C₁₂¹³C₅H₂₀N₄O₆

Melting Point 290 °C / 554 °F[1]

Solubility Insoluble in water[1]

Stability Light sensitive[1]

Hazardous Decomposition
Carbon monoxide (CO), Carbon dioxide (CO₂),

Nitrogen oxides (NOx) upon heating[1][2]
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Personal Protective Equipment (PPE)
Before handling Riboflavin-13C5 for disposal, ensure the following personal protective

equipment is worn to minimize exposure:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear impervious gloves (e.g., Nitrile rubber) and protective clothing to

prevent skin contact.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. However, if dust is generated, a particulate filter respirator

is recommended.

Step-by-Step Disposal Procedure
The disposal of Riboflavin-13C5 should always be carried out in accordance with federal,

state, and local environmental control regulations.

Collection of Waste:

Carefully collect surplus or unused Riboflavin-13C5 powder.

For spills, mechanically take up the material by sweeping or shoveling. Avoid generating

dust. If appropriate, moisten the powder slightly to prevent it from becoming airborne.

Place the collected material into a suitable, properly labeled, and sealed container for

disposal.

Container Labeling:

Clearly label the waste container with the chemical name: "Riboflavin-13C5".

Include any relevant hazard warnings, although Riboflavin is not classified as a hazardous

substance.

Storage of Waste:
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Store the sealed waste container in a designated, well-ventilated area.

Protect the container from light, as Riboflavin is light-sensitive.

Final Disposal:

Do not dispose of Riboflavin-13C5 down the drain or in regular trash.

Contact a licensed professional waste disposal service to arrange for the proper disposal

of the chemical waste. Offer surplus and non-recyclable solutions to a licensed disposal

company.

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Riboflavin-13C5.
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Start: Unused or Spilled
Riboflavin-13C5

Step 1: Don Appropriate PPE
(Gloves, Goggles)

Step 2: Collect Waste Material
(Sweep, shovel)

Is dust being generated?

Moisten powder slightly

Yes

Step 3: Place in a Labeled,
Sealed Container

No

Step 4: Store in a Designated,
Light-Protected Area

Step 5: Contact Licensed
Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Riboflavin-13C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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